4-[(4-tert-Butylphenoxy)methyl]benzoic acid
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Description
“4-[(4-tert-Butylphenoxy)methyl]benzoic acid” is a chemical compound used in scientific research. It is related to “4-tert-Butylbenzoic acid”, an endocrine-disrupting chemical (EDC) present in honey .
Synthesis Analysis
The synthesis of related compounds involves various methods. For instance, “Methyl 4-tert-butylbenzoate” can be produced by the oxidation of a liquid phase solvent like acetic acid . It also undergoes Claisen condensation reaction with 4-methoxyacetophenone to give avobenzone, an ingredient of sunscreen products .Molecular Structure Analysis
The molecular formula of “4-[(4-tert-Butylphenoxy)methyl]benzoic acid” is C18H20O3 . It is related to “methyl 4-[(4-tert-butylphenoxy)methyl]benzoate” which has a molecular formula of C19H22O3 .Chemical Reactions Analysis
The related compound “Methyl 4-tert-butylbenzoate” undergoes Claisen condensation reaction with 4-methoxyacetophenone to give avobenzone . This suggests that “4-[(4-tert-Butylphenoxy)methyl]benzoic acid” might also participate in similar reactions.Physical And Chemical Properties Analysis
The molecular weight of “4-[(4-tert-Butylphenoxy)methyl]benzoic acid” is 284.35 . More detailed physical and chemical properties are not specified in the retrieved data.Scientific Research Applications
Antioxidant Properties and Environmental Persistence
Research into derivatives of tert-butylphenol, such as 3,5-di-tert-butyl-4-hydroxy-benzoic acid, highlights the antioxidant properties of these compounds. They exhibit significant antioxidative effects on vitamin A, suggesting potential applications in food preservation and pharmaceuticals to protect against oxidative damage (Akagi & Aoki, 1962). Additionally, the environmental persistence of compounds like 4-tert-butylphenol, a structurally related compound, has been studied, indicating concerns and considerations for environmental monitoring and pollution control (Zheng et al., 2020).
Catalytic and Synthetic Applications
Compounds containing tert-butyl groups and benzoic acid derivatives have been explored for their catalytic properties in organic synthesis. For instance, the synthesis of liquid crystal intermediates from phenylphenol derivatives, including processes involving methylation, acylation, and alkylation, showcases the versatility of these compounds in facilitating complex chemical transformations (Qing, 2000). This suggests potential applications in the synthesis of materials with specific optical properties.
Environmental Degradation and Treatment
The environmental degradation and treatment processes for phenolic compounds, including those with tert-butyl groups, have been extensively studied. For example, the transformation of 4-tert-butylphenol by ferrate(VI) oxidation demonstrates the feasibility of advanced oxidation processes in treating water contaminated with phenols, highlighting the importance of understanding the chemical behavior of these compounds for environmental protection (Zheng et al., 2020).
Molecular Structure and Property Analysis
Studies on the molecular structure, vibrational spectra, and other physicochemical properties of tert-butylphenol derivatives contribute to our understanding of their reactivity and potential applications. For example, the analysis of 3,5-di-tert-butyl-4-hydroxy-benzoic acid using quantum chemical calculations and spectroscopy provides valuable information on its chemical behavior, which could be relevant for designing compounds with desired properties (Mathammal et al., 2016).
properties
IUPAC Name |
4-[(4-tert-butylphenoxy)methyl]benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20O3/c1-18(2,3)15-8-10-16(11-9-15)21-12-13-4-6-14(7-5-13)17(19)20/h4-11H,12H2,1-3H3,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVJSNLQHNQFVGD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30342849 |
Source
|
Record name | 4-(4-tert-Butyl-phenoxymethyl)-benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30342849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-tert-Butylphenoxy)methyl]benzoic acid | |
CAS RN |
132991-24-3 |
Source
|
Record name | 4-(4-tert-Butyl-phenoxymethyl)-benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30342849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(4-tert-butylphenoxymethyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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